Cas no 97323-07-4 (2,4-Thiazolidinedione,5-[[4-[[7-(1,1-dimethylethyl)-3,4-dihydro-6-hydroxy-2-methyl-2H-1-benzopyran-2-yl]methoxy]phenyl]methyl]-)

• Product name: 2,4-Thiazolidinedione,5-[[4-[[7-(1,1-dimethylethyl)-3,4-dihydro-6-hydroxy-2-methyl-2H-1-benzopyran-2-yl]methoxy]phenyl]methyl]-
• CAS No: 97323-07-4
• MF: C₂₅H₂₉NO₅S
• MW: 455.56646
• CID: 807335
• PubChem ID: 3024815

2,4-Thiazolidinedione,5-[[4-[[7-(1,1-dimethylethyl)-3,4-dihydro-6-hydroxy-2-methyl-2H-1-benzopyran-2-yl]methoxy]phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione,5-[[4-[[7-(1,1-dimethylethyl)-3,4-dihydro-6-hydroxy-2-methyl-2H-1-benzopyran-2-yl]methoxy]phenyl]methyl]-
• 2,4-Thiazolidinedione,5-[[4-[[7-(1,1-dimethylethyl)-3,4-dihydro-6-hydroxy-2-methyl-2H-1-benzopyran-2-yl]methoxy]phenyl]methyl
• 5-(4-(7-t-Butyl-6-hydroxy-2-methylchroman-2-ylmethoxy)benzyl)thiazolid ine-2,4-dione
• 5-[[4-[(7-tert-butyl-6-hydroxy-2-methyl-3,4-dihydrochromen-2-yl)methoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
• CHEMBL335488
• 5-(4-(7-t-Butyl-6-hydroxy-2-methylchroman-2-ylmethoxy)benzyl)thiazolidine-2,4-dione
• 5-({4-[(7-tert-Butyl-6-hydroxy-2-methyl-3,4-dihydro-2H-1-benzopyran-2-yl)methoxy]phenyl}methyl)-4-hydroxy-1,3-thiazol-2(5H)-one
• 2,4-Thiazolidinedione, 5-((4-((7-(1,1-dimethylethyl)-3,4-dihydro-6-hydroxy-2-methyl-2H-1-benzopyran-2-yl)methoxy)phenyl)methyl)-
• 97323-07-4
• BRN 6543939
• DTXSID60913985
• SCHEMBL4727467

• Inchi： InChI=1S/C25H29NO5S/c1-24(2,3)18-13-20-16(12-19(18)27)9-10-25(4,31-20)14-30-17-7-5-15(6-8-17)11-21-22(28)26-23(29)32-21/h5-8,12-13,21,27H,9-11,14H2,1-4H3,(H,26,28,29)
• InChI Key： KMCXNGXUURGATQ-UHFFFAOYSA-N
• SMILES： CC1(CCC2=CC(=C(C=C2O1)C(C)(C)C)O)COC3=CC=C(C=C3)CC4C(=O)NC(=O)S4

Computed Properties

• Exact Mass: 455.17664420g/mol
• Monoisotopic Mass: 455.17664420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 30
• Surface Charge: 0
• Topological Polar Surface Area: 110Ų
• XLogP3: 5.7